Cas no 139347-70-9 (3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile)

• Product Name: 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile
• CAS No: 139347-70-9
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 1267429
• PubChem ID: 15145040
• Update Time: 2025-06-13

3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-(1,1-dimethylethyl)-5-hydroxy-1-phenyl-
• 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile
• 139347-70-9
• EN300-1122167
• 3-t-butyl-5-hydroxy-1-phenyl-1h-pyrazole-4-carbonitrile

• Inchi： 1S/C14H15N3O/c1-14(2,3)12-11(9-15)13(18)17(16-12)10-7-5-4-6-8-10/h4-8,16H,1-3H3
• InChI Key： CYQHGRBQFFTUIC-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C(C)(C)C)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 241.12165
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 61.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile

Professional Introduction to 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile (CAS No. 139347-70-9)

3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile (CAS No. 139347-70-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including a tert-butyl substituent, a hydroxy group, and a phenyl ring, contributes to its complex reactivity and makes it a valuable scaffold for medicinal chemistry investigations.

The CAS number 139347-70-9 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and synthesis. The molecular structure of 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile features a pyrazole core substituted at the 3-position with a bulky tert-butyl group, at the 5-position with a hydroxy group, and at the 4-position with a carbonitrile group. This arrangement imparts distinct electronic and steric properties, making it an intriguing candidate for further exploration.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as pharmacological agents. The hydroxy functionality in particular is known to enhance binding affinity and metabolic stability, while the carbonitrile group can serve as a versatile handle for further chemical modifications. The tert-butyl group, on the other hand, provides steric hindrance that can influence molecular interactions and selectivity.

Current research in the field of medicinal chemistry increasingly focuses on identifying novel scaffolds that combine multiple bioactive moieties into a single molecule. 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile exemplifies such an approach, leveraging the inherent properties of pyrazole to develop compounds with potential therapeutic applications. Studies have shown that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

The synthesis of 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the carbonitrile group at the 4-position is particularly challenging due to its reactivity under various conditions. However, advances in synthetic methodologies have made it possible to construct this molecule with increasing efficiency.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of the hydroxy, carbonitrile, and tert-butyl groups creates multiple sites for interaction with biological targets, such as enzymes or receptors. This versatility allows researchers to fine-tune the molecule’s properties through structural modifications, enabling the development of highly specific pharmacophores.

Recent publications have highlighted the role of pyrazole derivatives in addressing unmet medical needs. For instance, modifications of the pyrazole core have led to compounds with enhanced activity against resistant bacterial strains or improved efficacy in treating chronic inflammatory diseases. The structural features of 3-tert-butyl-5-hydroxy-1-phenyl-1H-pyrazole-4-carbonitrile align well with these trends, suggesting its potential utility in similar contexts.

The pharmaceutical industry is particularly interested in compounds that can be developed into orally bioavailable drugs. The presence of polar functional groups like the hydroxy and carbonitrile moieties enhances solubility, while the lipophilic nature of the phenyl ring aids in membrane permeability. These factors collectively contribute to favorable pharmacokinetic profiles, making this compound an attractive candidate for further development.

In addition to its pharmaceutical applications, 3-tert-butyl-5-hydroxy-1H-pyrazole-4-carbonitrile may find utility in agrochemical research. Pyrazole derivatives are known to possess herbicidal and pesticidal properties, and modifications to this scaffold could lead to environmentally friendly alternatives for crop protection.

The future directions for research on this compound include exploring its mechanism of action in vitro and in vivo, as well as optimizing synthetic routes for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion,3-tert-butyl-5-hydroxy-l phenyl-l H-pyrazole-l carbonitrile (CAS No. 139347-l 70-l9) represents a promising compound with diverse potential applications in medicine and agriculture Its unique structural features make it an excellent candidate for further investigation into novel therapeutic agents